Cas no 2138565-74-7 (2-ethyl(propan-2-yl)aminoquinazoline-6-carboxylic acid)

• Product Name: 2-ethyl(propan-2-yl)aminoquinazoline-6-carboxylic acid
• CAS No: 2138565-74-7
• MF: C₁₄H₁₇N₃O₂
• MW: 259.303683042526
• CID: 6254477
• PubChem ID: 165513168
• Update Time: 2025-05-25

2-ethyl(propan-2-yl)aminoquinazoline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl(propan-2-yl)aminoquinazoline-6-carboxylic acid
• EN300-1162417
• 2-[ethyl(propan-2-yl)amino]quinazoline-6-carboxylic acid
• 2138565-74-7

• Inchi： 1S/C14H17N3O2/c1-4-17(9(2)3)14-15-8-11-7-10(13(18)19)5-6-12(11)16-14/h5-9H,4H2,1-3H3,(H,18,19)
• InChI Key： GSXVNJVSSRTCRN-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=1)C=NC(=N2)N(CC)C(C)C)=O

Computed Properties

• Exact Mass: 259.132076794g/mol
• Monoisotopic Mass: 259.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.3Ų

Additional information on 2-ethyl(propan-2-yl)aminoquinazoline-6-carboxylic acid

Introduction to 2-ethyl(propan-2-yl)aminoquinazoline-6-carboxylic acid (CAS No. 2138565-74-7) and Its Emerging Applications in Chemical Biology

2-ethyl(propan-2-yl)aminoquinazoline-6-carboxylic acid, identified by the chemical identifier CAS No. 2138565-74-7, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a quinazoline core appended with an ethyl and propan-2-yl substituents, presents a unique framework that has been explored for its potential biological activities. The quinazoline scaffold is well-documented for its role in medicinal chemistry, particularly as a component in various therapeutic agents targeting cancer, inflammation, and infectious diseases. The introduction of alkyl groups at the 2-position and 6-position of the quinazoline ring enhances its pharmacological profile, making it a promising candidate for further investigation.

The structure of 2-ethyl(propan-2-yl)aminoquinazoline-6-carboxylic acid exhibits a rich chemical space that allows for diverse modifications, enabling the synthesis of derivatives with tailored biological properties. The presence of an amino group at the 2-position provides a site for further functionalization, such as coupling with carboxylic acid groups to form amides or esters, which are common strategies in drug design to improve solubility and bioavailability. Additionally, the carboxylic acid moiety at the 6-position offers another avenue for chemical manipulation, allowing for the attachment of various pharmacophores or linker groups.

In recent years, there has been a surge in research focused on quinazoline derivatives due to their demonstrated efficacy in inhibiting kinases and other enzymes involved in disease pathways. For instance, several quinazoline-based compounds have entered clinical trials as inhibitors of tyrosine kinases, which are pivotal in cancer signal transduction. The synthesis of 2-ethyl(propan-2-yl)aminoquinazoline-6-carboxylic acid has been optimized to ensure high yield and purity, making it a valuable intermediate for large-scale production and structural analog screening.

One of the most compelling aspects of this compound is its potential as an anticancer agent. Quinazoline derivatives have shown promise in preclinical studies by interfering with critical molecular targets such as EGFR (epidermal growth factor receptor), BCR-Abl, and JAK kinases. The biological activity of 2-ethyl(propan-2-yl)aminoquinazoline-6-carboxylic acid has been preliminarily assessed in vitro using cell lines derived from various cancers. Initial results suggest that this compound exhibits dose-dependent inhibition of proliferation in several tumor cell lines, indicating its potential as a lead compound for further development.

Furthermore, the pharmacokinetic properties of this molecule have been evaluated to understand its absorption, distribution, metabolism, and excretion (ADME) profiles. In vivo studies in animal models have revealed that 2-ethyl(propan-2-yl)aminoquinazoline-6-carboxylic acid exhibits moderate oral bioavailability and prolonged half-life, suggesting its suitability for therapeutic applications. These findings are crucial for optimizing drug delivery systems and formulating effective dosing regimens.

The chemical biology applications of this compound extend beyond oncology. Emerging research indicates that quinazoline derivatives may also have antimicrobial properties, making them candidates for developing novel antibiotics against drug-resistant pathogens. The structural versatility of 2-ethyl(propan-2-yl)aminoquinazoline-6-carboxylic acid allows for modifications that could enhance its efficacy against bacterial enzymes or viral proteases. This opens up exciting avenues for interdisciplinary collaboration between chemists and biologists to develop next-generation antimicrobial agents.

In conclusion, 2-ethyl(propan-2-yl)aminoquinazoline-6-carboxylic acid (CAS No. 2138565-74-7) represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structure, combined with promising biological activities, positions it as a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.